Cas no 2639447-57-5 (Tert-butyl 2-amino-5-(cyclohexyloxy)-4-fluorobenzoate)

• Product Name: Tert-butyl 2-amino-5-(cyclohexyloxy)-4-fluorobenzoate
• CAS No: 2639447-57-5
• MF: C₁₇H₂₄FNO₃
• MW: 309.375768661499
• CID: 5665946
• PubChem ID: 165900499
• Update Time: 2025-10-23

Tert-butyl 2-amino-5-(cyclohexyloxy)-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27722824
• 2639447-57-5
• tert-butyl 2-amino-5-(cyclohexyloxy)-4-fluorobenzoate
• Tert-butyl 2-amino-5-(cyclohexyloxy)-4-fluorobenzoate

• Inchi： 1S/C17H24FNO3/c1-17(2,3)22-16(20)12-9-15(13(18)10-14(12)19)21-11-7-5-4-6-8-11/h9-11H,4-8,19H2,1-3H3
• InChI Key： PAVVHTYQFITYMN-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)OC(C)(C)C)C=C1OC1CCCCC1)N

Computed Properties

• Exact Mass: 309.17402179g/mol
• Monoisotopic Mass: 309.17402179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 2-amino-5-(cyclohexyloxy)-4-fluorobenzoate

Introduction to Tert-butyl 2-amino-5-(cyclohexyloxy)-4-fluorobenzoate (CAS No. 2639447-57-5)

Tert-butyl 2-amino-5-(cyclohexyloxy)-4-fluorobenzoate, with the chemical formula C₁₇H₂₅FN₂O₃, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2639447-57-5, represents a sophisticated molecular entity that combines a benzoate core with substituents that enhance its potential biological activity. The presence of a tert-butyl group, an amino group, a cyclohexyloxy moiety, and a fluorine atom on the benzene ring imparts distinct characteristics that make it a promising candidate for further research and development.

The benzoate moiety is well-known for its role in various pharmacological applications, often serving as a scaffold for designing bioactive molecules. The introduction of the amino group at the 2-position and the cyclohexyloxy group at the 5-position further modulates the electronic and steric properties of the molecule. These modifications can influence the compound's solubility, metabolic stability, and interaction with biological targets. Additionally, the fluorine atom at the 4-position is a common feature in drug molecules, as it can enhance binding affinity and metabolic stability by influencing electron distribution and hydrophobicity.

In recent years, there has been growing interest in developing novel compounds with enhanced pharmacological properties. Tert-butyl 2-amino-5-(cyclohexyloxy)-4-fluorobenzoate has been studied for its potential applications in medicinal chemistry, particularly in the design of small-molecule inhibitors and modulators. Its structural features suggest that it may interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, the combination of an amino group and a benzoate core reminiscent of known pharmacophores could make this compound a valuable tool for exploring new therapeutic strategies.

The synthesis of Tert-butyl 2-amino-5-(cyclohexyloxy)-4-fluorobenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of each substituent must be carefully controlled to maintain the integrity of the desired molecular structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective functionalization methods, are often employed to achieve the desired product with minimal side reactions. The synthesis process also necessitates rigorous analytical techniques to confirm the identity and purity of the final product.

The pharmacological potential of Tert-butyl 2-amino-5-(cyclohexyloxy)-4-fluorobenzoate has been explored in several preclinical studies. These studies have highlighted its ability to modulate specific biological pathways by interacting with target proteins or enzymes. For example, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases or other enzymes implicated in cancer progression. Additionally, its structural similarity to known bioactive molecules makes it a promising candidate for structure-activity relationship (SAR) studies aimed at optimizing its pharmacological profile.

In vitro studies have been instrumental in evaluating the biological activity of Tert-butyl 2-amino-5-(cyclohexyloxy)-4-fluorobenzoate. These studies often involve testing the compound's interaction with various enzymes and receptors using biochemical assays or cell-based models. The results from these assays can provide insights into its mechanism of action and potential therapeutic applications. Furthermore, computational modeling techniques have been employed to predict how this compound might bind to biological targets at the molecular level. These simulations can help guide further optimization efforts by identifying key interactions and structural features that contribute to its biological activity.

The development of new pharmaceuticals is a complex process that requires extensive testing to ensure safety and efficacy before human use. Tert-butyl 2-amino-5-(cyclohexyloxy)-4-fluorobenzoate is currently undergoing further research to evaluate its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is crucial for determining how the compound behaves within the body and for designing appropriate dosing regimens if it moves into clinical trials.

The future prospects for Tert-butyl 2-amino-5-(cyclohexyloxy)-4-fluorobenzoate are promising given its unique structural features and potential biological activity. Ongoing research aims to explore new synthetic routes that could improve yield and scalability while maintaining high purity standards. Additionally, collaborative efforts between academic institutions and pharmaceutical companies may accelerate the transition from preclinical findings to clinical development programs.

In conclusion, Tert-butyl 2-amino-5-(cyclohexyloxy)-4-fluorobenzoate (CAS No. 2639447-57-5) is a compound with significant potential in pharmaceutical chemistry due to its complex structure and diverse functional groups. Its synthesis involves sophisticated organic chemistry techniques, while its pharmacological properties are being actively investigated through preclinical studies. As research continues to uncover new therapeutic applications for this molecule, it holds promise as a valuable tool in drug discovery efforts aimed at addressing various diseases.